Pibenzimol
Overview
Description
Pibenzimol is a compound known for its affinity to double-stranded DNA and has been studied for its potential in cancer therapy. It is recognized for its unique molecular structure which allows it to target the minor groove of DNA.
Synthesis Analysis
This compound synthesis involves the construction of the bisbenzimidazole ring system. A notable approach involves the Cu(2+)-promoted oxidative coupling of mustard aldehydes with 3,4-diaminobenzonitrile, followed by a Pinner-type reaction and condensation with 4-(1-methyl-4-piperazinyl)-o-phenylenediamine. This process yields higher purity and yields of this compound (Gravatt et al., 1994).
Scientific Research Applications
DNA Interaction and Potential Cancer Therapy
Pibenzimol, a fluorescent molecule, has a known affinity for binding to double-stranded DNA. It induces prolongation of the G2 phase of the cell cycle, inhibits DNA replication, and ceases the growth of some cells in the late S phase after DNA content has been doubled. This property has prompted research into its potential use in cancer therapy, especially in pancreatic carcinoma. However, clinical trials with this compound in patients with advanced pancreatic cancer did not show significant efficacy, as no objective responses were noted in the studies. Despite this, the affinity of this compound for DNA and its effects on cell cycle phases continue to be of interest in scientific research (Patel et al., 1991).
Enhancement of Anticancer Drug Potency
This compound and its analogues have been studied for their ability to enhance the cytotoxicity of anticancer drugs directed against topoisomerase II. Some analogues of this compound have shown a reduction in the toxicity of certain anticancer drugs, such as etoposide, amsacrine, and CI-921, in a Lewis lung mouse tumor line. Interestingly, the effects on doxorubicin cytotoxicity were negligible, suggesting a distinct mechanism of action for this drug. The potential of these compounds in novel cancer treatments is being explored, particularly regarding the potentiation of topoisomerase II-directed cytotoxicity (Finlay & Baguley, 1990).
Pharmacological Assay Development
The development of sensitive and selective high-performance liquid chromatographic assays with ultraviolet or fluorescence detection for this compound has been a significant area of research. This is crucial for studying the pharmacokinetics and distribution of this compound in biological systems. Such assays are vital for preclinical pharmacological studies and for monitoring plasma concentrations in clinical settings, aiding in the understanding of the drug's behavior and effects in the body (Ames et al., 1985).
DNA-Alkylating Agents
Research has been conducted on nitrogen mustard analogues of this compound targeting the DNA minor groove for antitumor activity. These studies are pivotal in developing new anticancer agents that can target DNA specifically and effectively. The synthesis and evaluation of these compounds have shown potential in increasing cytotoxicity against cancer cells, leading to the possibility of developing more effective cancer therapies (Gravatt et al., 1994).
Mechanism of Action
Target of Action
Pibenzimol, also known as HOECHST 33258, is a cell-permeable, benzimidazole dye . Its primary target is the minor groove of double-stranded DNA , with a preference for adenine and thymine-rich sequences . This binding specificity allows this compound to interact with DNA in a highly selective manner.
Mode of Action
This compound interacts with its target by binding to the minor groove of double-stranded DNA . This interaction is facilitated by the compound’s benzimidazole structure, which allows it to fit into the minor groove of the DNA helix . The binding results in a change in the DNA structure, which can affect the activity of genes and proteins that interact with the DNA.
Biochemical Pathways
Its binding to dna can potentially influence a variety of cellular processes, includingDNA replication, transcription, and repair . By altering these processes, this compound can affect the expression of genes and the function of proteins, leading to downstream effects on cellular function and behavior.
Pharmacokinetics
Its ability to permeate cells and bind to dna suggests that it may have good bioavailability
Result of Action
The binding of this compound to DNA can result in a variety of molecular and cellular effects. For example, it has been used as a fluorescent marker of nuclei for cell cycle studies and to distinguish nuclear morphology in apoptotic cells . Its ability to alter DNA structure and function can also potentially influence gene expression and protein activity, leading to changes in cellular function and behavior .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s binding to DNA . Additionally, the presence of other molecules in the environment, such as proteins that interact with DNA, can also influence the action of this compound .
properties
IUPAC Name |
4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O/c1-30-10-12-31(13-11-30)18-5-9-21-23(15-18)29-25(27-21)17-4-8-20-22(14-17)28-24(26-20)16-2-6-19(32)7-3-16/h2-9,14-15,32H,10-13H2,1H3,(H,26,28)(H,27,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INAAIJLSXJJHOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=CC5=C(C=C4)N=C(N5)C6=CC=C(C=C6)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3066899 |
Source
|
| Record name | Bisbenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
424.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23491-44-3 |
Source
|
| Record name | Bisbenzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23491-44-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bisbenzimidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023491443 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenol, 4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bisbenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-(5-(5-(4-methylpiperazin-1-yl)benzimidazol-2-yl)benzimidazol-2-yl)phenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.521 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PIBENZIMOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LHQ7J5KV9B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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